molecular formula C8H8BrClN2O2 B8436431 3-Bromo-6-chloro-N-methoxy-N-methylpicolinamide CAS No. 1211589-38-6

3-Bromo-6-chloro-N-methoxy-N-methylpicolinamide

Cat. No.: B8436431
CAS No.: 1211589-38-6
M. Wt: 279.52 g/mol
InChI Key: OMTSHRYWNVFKCR-UHFFFAOYSA-N
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Description

3-Bromo-6-chloro-N-methoxy-N-methylpicolinamide is a useful research compound. Its molecular formula is C8H8BrClN2O2 and its molecular weight is 279.52 g/mol. The purity is usually 95%.
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Properties

CAS No.

1211589-38-6

Molecular Formula

C8H8BrClN2O2

Molecular Weight

279.52 g/mol

IUPAC Name

3-bromo-6-chloro-N-methoxy-N-methylpyridine-2-carboxamide

InChI

InChI=1S/C8H8BrClN2O2/c1-12(14-2)8(13)7-5(9)3-4-6(10)11-7/h3-4H,1-2H3

InChI Key

OMTSHRYWNVFKCR-UHFFFAOYSA-N

Canonical SMILES

CN(C(=O)C1=C(C=CC(=N1)Cl)Br)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 3-bromo-6-chloropicolinic acid (4.516 g, 19.10 mmol), N,O-dimethylhydroxylamine hydrochloride (3.73 g, 38.2 mmol), pyridine (4.63 mL, 57.3 mmol) in CH2Cl2 (40 mL) at 0° C. was added —N1-((ethylimino)methylene)-N3,N3-dimethylpropane-1,3-diamine hydrochloride (4.39 g, 22.92 mmol). After 1 h at 0° C., a saturated aqueous solution of ammonium chloride was added and the product was extracted with MTBE/EtOAc (4:1) (repeated 4 times). The organic layers were combined, dried over Na2SO4 and concentrated to dryness. The product was carried out without purification in the next step. LC/MS m/z 281 [M+H]+.
Quantity
4.516 g
Type
reactant
Reaction Step One
Name
N,O-dimethylhydroxylamine hydrochloride
Quantity
3.73 g
Type
reactant
Reaction Step One
Quantity
4.63 mL
Type
reactant
Reaction Step One
Quantity
4.39 g
Type
reactant
Reaction Step One
Quantity
40 mL
Type
solvent
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two

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